Cas no 2034471-93-5 (methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034471-93-5
• MF: C₁₂H₁₈N₂O₅S₂
• MW: 334.411720752716
• CID: 5379582
• Update Time: 2025-11-02

methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• YSRRTQWVVRGEPV-UHFFFAOYSA-N
• methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C12H18N2O5S2/c1-8-12(9(2)19-13-8)21(16,17)14-5-4-10(6-14)20-7-11(15)18-3/h10H,4-7H2,1-3H3
• InChI Key： YSRRTQWVVRGEPV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(S(C2=C(C)ON=C2C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate

Methyl 2-({1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034471-93-5): A Comprehensive Overview

The chemical compound methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034471-93-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a 1,2-oxazole ring, a pyrrolidine scaffold, and a sulfonyl bridge, making it an attractive candidate for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing interest in sulfonamide-containing compounds like methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate. Researchers are particularly focused on its potential as a building block for small-molecule inhibitors targeting various biological pathways. The presence of both sulfonyl and thioether functionalities in this molecule offers interesting possibilities for hydrogen bonding and hydrophobic interactions with biological targets.

From a synthetic chemistry perspective, CAS 2034471-93-5 represents an excellent example of modern heterocyclic chemistry. The 3,5-dimethyl-1,2-oxazole moiety (commonly called a dimethylisoxazole) contributes to the compound's stability while providing points for further derivatization. This structural feature aligns with current pharmaceutical industry preferences for sp3-rich fragments that improve drug-like properties.

The pyrrolidine-sulfonyl component of methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate has drawn attention in computational chemistry circles. Molecular modeling studies suggest this scaffold could serve as a conformationally constrained bioisostere for various natural substrates. Such properties make it valuable for designing enzyme inhibitors or receptor modulators in therapeutic development.

Analytical characterization of 2034471-93-5 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound's purity profile is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain the stability of this sulfonyl-containing derivative over extended periods.

In material science applications, the methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate structure shows promise for developing functional polymers. The sulfonyl group can participate in various polymerization reactions, while the ester functionality allows for subsequent modification. These characteristics align with growing demand for specialty monomers in advanced material development.

Recent patent literature reveals increasing interest in 2034471-93-5 and related compounds for crop protection formulations. While not classified as hazardous, researchers should handle this chemical with standard laboratory precautions. The compound's structure-activity relationships are being explored for potential agrochemical applications, particularly in developing new generation plant protection agents.

The synthesis of methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate typically involves multi-step organic transformations. Key steps often include sulfonylation of the pyrrolidine nitrogen, followed by thioether formation and final esterification. Process chemists are optimizing these routes to improve yields and sustainability, reflecting the pharmaceutical industry's focus on green chemistry principles.

From a regulatory standpoint, CAS 2034471-93-5 is not currently listed on major chemical control inventories. However, researchers should verify local regulations before shipping or transferring the material across borders. The compound's structural complexity and functional group diversity make it an interesting case study for regulatory classification of novel chemical entities.

Looking ahead, methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate is poised to gain more attention in both academic and industrial research settings. Its balanced combination of lipophilicity and polar surface area makes it particularly valuable for medicinal chemistry applications. Future research directions may explore its potential as a fragment in targeted protein degradation strategies or as a component in bioconjugation chemistry.

For researchers working with 2034471-93-5, proper analytical characterization is essential. The compound's spectral properties (including characteristic NMR signals and mass spectral fragmentation patterns) serve as important quality control markers. Several research groups have published detailed spectroscopic data for this compound, facilitating its identification and purity assessment.

The commercial availability of methyl 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}sulfanyl)acetate has improved in recent years, with multiple specialty chemical suppliers now offering this compound. Pricing typically reflects its synthetic complexity and the need for chiral purity in certain applications. Bulk quantities are generally available for research and development purposes.

In conclusion, CAS 2034471-93-5 represents an intriguing chemical entity with diverse potential applications. Its unique structural features combine elements of heterocyclic chemistry, organosulfur compounds, and ester derivatives, making it a versatile tool for chemical biology and materials science. As research into sulfonamide-based compounds continues to expand, this molecule will likely play an increasingly important role in various scientific disciplines.